Prop-2-en-1-yl 7-oxabicyclo[4.1.0]heptane-3-carboxylate

• CAS No.: 19900-47-1
• Molecular Formula: C10H14O3
• Molecular Weight: 182.22 g/mol
• IUPAC Name: prop-2-enyl 7-oxabicyclo[4.1.0]heptane-3-carboxylate
• InChI: InChI=1S/C10H14O3/c1-2-5-12-10(11)7-3-4-8-9(6-7)13-8/h2,7-9H,1,3-6H2
• InChI Key: WRGWYAZIVRHPFP-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC(=O)C1CCC2C(C1)O2

Description

Prop-2-en-1-yl 7-oxabicyclo[4.1.0]heptane-3-carboxylate is a useful research compound. Its molecular formula is C10H14O3 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A three neck flask of 500 mL equipped with a reflux condenser, a thermometer, a stirring device, a dropping funnel and an oil bath was charged with 100.0 g of allyl 3-cyclohexene-1-carboxylate, 2.34 g of methyl hydrogensulfate trioctylammonium, 3.96 g of sodium tungstate dihydrate and 0.45 g of aminomethylphosphonic acid. The flask was heated on the oil bath maintained at 90° C., and 80 ml of 30% aqueous hydrogen peroxide was dropwise added thereto through the dropping funnel in 180 minutes to ripen the solution as it was for 4 hours. The flask was cooled on an ice bath, and surplus hydrogen peroxide was removed by 300 ml of a saturated sodium thiosulfate aqueous solution. Then, the solution was extracted twice with 200 ml of ethyl acetate. The ethyl acetate solution thus obtained was dried on anhydrous sodium sulfate for a night, and ethyl acetate which was the solvent was removed by means of a rotary evaporator. Then, the residue was refined by a silica gel chromatography filled with 25% hydrous silica gel to obtain 79.6 g of allyl 3,4-epoxycyclohexane-1-carboxylate.